Cas no 1805508-32-0 (Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate
• CAS No: 1805508-32-0
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4892911
• Update Time: 2025-10-15

Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H10F2INO3/c1-3-17-10(15)5-4-6(16-2)14-8(7(5)13)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： ABZMIWKXDOBZGP-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate

Ethyl 2-(Difluoromethyl)-3-Iodo-6-Methoxypyridine-4-Carboxylate (CAS No. 1805508-32-0): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate (CAS No. 1805508-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, iodo, and methoxy substituents, represents a promising candidate for the development of new pharmaceuticals targeting various diseases.

The difluoromethyl group in Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate is known for its ability to enhance the metabolic stability and pharmacokinetic properties of molecules. This feature is particularly valuable in drug design, as it can improve the oral bioavailability and reduce the risk of rapid metabolism, leading to more effective and longer-lasting therapeutic effects.

The presence of the iodo substituent in this compound is another key feature that contributes to its potential utility in medicinal chemistry. Iodinated compounds have been extensively studied for their use in radiopharmaceuticals and as precursors for the synthesis of other iodinated derivatives. In the context of Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate, the iodo group can serve as a handle for further functionalization, allowing for the exploration of a wide range of chemical modifications to optimize its biological activity.

The methoxy group on the pyridine ring provides additional stability and can influence the compound's solubility and binding affinity to biological targets. This functional group is often used in drug design to modulate the lipophilicity and electronic properties of molecules, which can be crucial for achieving desired pharmacological effects.

Recent research has highlighted the potential of Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those with mutations in specific signaling pathways. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is thought to involve modulation of cell cycle progression and induction of apoptosis.

The pyridine core structure of Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate is a common scaffold in medicinal chemistry due to its versatility and ability to form stable complexes with metal ions. This property makes it an attractive candidate for the development of metal-based drugs, which have shown promise in treating conditions such as cancer and neurodegenerative diseases.

In terms of synthetic accessibility, Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate can be prepared through a series of well-established organic reactions. The synthesis typically involves the sequential introduction of the difluoromethyl, iodo, and methoxy groups onto a pyridine backbone, followed by esterification to form the final product. The modular nature of this synthesis allows for easy modification and optimization, making it an attractive target for further research and development.

From a safety perspective, preliminary toxicological studies suggest that Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials. These assessments will include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that the compound is safe for human use.

In conclusion, Ethyl 2-(difluoromethyl)-3-iodo-6-methoxypyridine-4-carboxylate (CAS No. 1805508-32-0) represents a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.